Cas no 1596664-32-2 (1-4-(methylsulfanyl)butylpiperazine)

• Product Name: 1-4-(methylsulfanyl)butylpiperazine
• CAS No: 1596664-32-2
• MF: C₉H₂₀N₂S
• MW: 188.333500862122
• CID: 5302023
• PubChem ID: 116206842
• Update Time: 2025-06-28

1-4-(methylsulfanyl)butylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[4-(methylthio)butyl]-
• 1-4-(methylsulfanyl)butylpiperazine

• Inchi： 1S/C9H20N2S/c1-12-9-3-2-6-11-7-4-10-5-8-11/h10H,2-9H2,1H3
• InChI Key： PSYMBLVBAUZZIU-UHFFFAOYSA-N
• SMILES： N1(CCCCSC)CCNCC1

Additional information on 1-4-(methylsulfanyl)butylpiperazine

Professional Introduction to 1-4-(methylsulfanyl)butylpiperazine (CAS No. 1596664-32-2)

1-4-(methylsulfanyl)butylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1596664-32-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the piperazine class, which is widely recognized for its diverse pharmacological properties and applications in drug development. The presence of a methylsulfanyl group in its molecular structure contributes to its unique chemical and biological characteristics, making it a subject of considerable interest in contemporary research.

The molecular structure of 1-4-(methylsulfanyl)butylpiperazine consists of a piperazine ring substituted with a butyl chain at the 1-position and a methylsulfanyl group at the 4-position. This arrangement imparts specific steric and electronic properties to the molecule, influencing its interactions with biological targets. The piperazine ring itself is known for its ability to form hydrogen bonds and coordinate with metal ions, which are crucial for many enzymatic and receptor-mediated processes.

In recent years, there has been growing interest in the development of novel psychoactive substances and therapeutic agents derived from piperazine derivatives. The compound 1-4-(methylsulfanyl)butylpiperazine has been explored in various preclinical studies for its potential pharmacological effects. Its structural features suggest that it may interact with neurotransmitter systems, particularly those involving serotonin and dopamine, which are implicated in mood regulation, cognitive function, and motor control.

One of the most compelling aspects of 1-4-(methylsulfanyl)butylpiperazine is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have utilized this compound to develop new molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications to the butyl chain or the methylsulfanyl group have been investigated to optimize pharmacokinetic properties such as solubility, metabolic stability, and distribution within the body.

The synthesis of 1-4-(methylsulfanyl)butylpiperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and purity. These techniques are essential for producing compounds that meet the stringent requirements of pharmaceutical research and development.

Evidence from recent studies suggests that derivatives of piperazine can exhibit a range of pharmacological activities. For example, certain piperazine-based compounds have shown promise in treating neurological disorders such as depression, schizophrenia, and Parkinson's disease. The unique structural features of 1-4-(methylsulfanyl)butylpiperazine, including its ability to modulate neurotransmitter release and receptor function, make it a valuable candidate for further investigation.

In addition to its potential therapeutic applications, 1-4-(methylsulfanyl)butylpiperazine has been studied for its role in drug discovery and development pipelines. Its use as a building block allows chemists to explore novel chemical space rapidly, accelerating the identification of lead compounds with desired biological activities. Collaborative efforts between academic researchers and pharmaceutical companies have leveraged this compound to design molecules that could address unmet medical needs.

The safety profile of 1-4-(methylsulfanyl)butylpiperazine is another critical consideration in its application within pharmaceutical research. Preclinical toxicology studies have been conducted to assess potential adverse effects at various exposure levels. These studies provide essential data for determining safe dosage ranges and identifying any long-term health risks associated with chronic use. Comprehensive characterization of physicochemical properties, such as partition coefficients and metabolic stability, also contributes to understanding how the compound behaves within biological systems.

The future direction of research on 1-4-(methylsulfanyl strong>)< strong >butylpiperazine strong >is likely to focus on expanding its therapeutic applications through structural optimization and clinical trials. Advances in computational chemistry and artificial intelligence are expected to enhance the efficiency of drug discovery programs by predicting molecular properties and identifying promising candidates more rapidly than traditional methods alone could achieve.

In conclusion, 1-4-(< strong >methylsulfanyl strong >< strong >)butylpiperazine strong >(CAS No. 1596664-32-2) represents a significant compound with diverse potential applications in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing new therapeutic agents targeting neurological disorders among other conditions. Continued research into this molecule will likely yield important insights into novel drug mechanisms and treatment strategies. p >